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Compound of Interest

Compound Name: Tert-butyl cyclohexanecarboxylate

Cat. No.: B184319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of tert-
butyl cyclohexanecarboxylate, a key intermediate in organic synthesis. Due to the limited

availability of specific quantitative solubility data in publicly accessible literature, this document

focuses on its physicochemical properties to infer solubility, alongside a detailed experimental

protocol for its determination.

Physicochemical Properties and Inferred Solubility
Tert-butyl cyclohexanecarboxylate (CAS No. 16537-05-6) is an ester with a molecular

formula of C₁₁H₂₀O₂ and a molecular weight of 184.28 g/mol .[1][2] Its structure, featuring a

bulky nonpolar tert-butyl group and a cyclohexane ring, largely dictates its solubility behavior.

The octanol-water partition coefficient (logP) is a critical indicator of a compound's lipophilicity

and, by extension, its solubility in organic solvents. The estimated logP value for tert-butyl
cyclohexanecarboxylate is approximately 2.9 to 3.46, signifying a high preference for

nonpolar environments over aqueous media.[3][4]

Based on the principle of "like dissolves like" and its high logP value, tert-butyl
cyclohexanecarboxylate is expected to be readily soluble in nonpolar and moderately polar

organic solvents, while exhibiting poor solubility in highly polar solvents like water. One source

provides an estimated water solubility of 19.94 mg/L at 25°C, confirming its hydrophobic nature.

[3]
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Table 1: Physicochemical Properties and Qualitative Solubility of Tert-butyl
Cyclohexanecarboxylate

Property Value Reference

CAS Number 16537-05-6 [1]

Molecular Formula C₁₁H₂₀O₂ [1]

Molecular Weight 184.28 g/mol [2][4]

logP (o/w) ~2.9 - 3.46 (estimated) [3][4]

Water Solubility
19.94 mg/L @ 25°C

(estimated)
[3]

Qualitative Solubility in

Alcohols
Soluble [5]

Inferred Solubility in Nonpolar

Solvents (e.g., Hexane,

Toluene)

High -

Inferred Solubility in

Moderately Polar Solvents

(e.g., Acetone, Ethyl Acetate)

Moderate to High -

Inferred Solubility in Polar

Aprotic Solvents (e.g., DMSO,

DMF)

Moderate -

Inferred Solubility in Polar

Protic Solvents (e.g.,

Methanol, Ethanol)

Moderate -

Experimental Protocol: Determination of Solubility
by Gravimetric Method
The following is a detailed methodology for the experimental determination of the solubility of

tert-butyl cyclohexanecarboxylate in an organic solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b184319?utm_src=pdf-body
https://www.benchchem.com/product/b184319?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-cyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-cyclohexanecarboxylate
https://www.pharmaffiliates.com/en/16537-05-6-tert-butyl-cyclohexanecarboxylate-pa270034149.html
https://www.chemscene.com/product/16537-05-6.html
http://www.thegoodscentscompany.com/data/rw1577271.html
https://www.chemscene.com/product/16537-05-6.html
http://www.thegoodscentscompany.com/data/rw1577271.html
https://www.thegoodscentscompany.com/data/rw1013241.html
https://www.benchchem.com/product/b184319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To quantify the solubility of tert-butyl cyclohexanecarboxylate in a selected

organic solvent at a specific temperature.

Materials:

Tert-butyl cyclohexanecarboxylate (high purity)

Selected organic solvent (analytical grade)

Analytical balance (readable to 0.1 mg)

Thermostatic shaker or water bath

Vials with screw caps

Syringe filters (chemically compatible with the solvent)

Pre-weighed evaporation dishes or beakers

Volumetric flasks and pipettes

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of tert-butyl cyclohexanecarboxylate to a vial containing a

known volume of the selected organic solvent. The presence of undissolved solid is crucial

to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to facilitate dissolution.
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Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid premature crystallization.

Immediately filter the solution through a chemically compatible syringe filter into a pre-

weighed, clean, and dry evaporation dish. This step is critical to remove any undissolved

microcrystals.

Solvent Evaporation:

Weigh the evaporation dish containing the filtered solution to determine the mass of the

solution.

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the solute. The oven temperature should be well below the

boiling point of tert-butyl cyclohexanecarboxylate (approximately 208.7 °C).[3]

Continue heating until all the solvent has evaporated and a constant weight of the dried

solute is achieved.

Data Analysis and Calculation:

Cool the evaporation dish in a desiccator to room temperature before weighing.

Weigh the evaporation dish with the dried solute.

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of empty dish)] / (Volume of

filtered solution in mL) * 100

Workflow for Solubility Determination
The following diagram illustrates a general workflow for determining the solubility of a

compound like tert-butyl cyclohexanecarboxylate in various organic solvents.
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Select Compound and Solvents

Prepare Supersaturated Solutions
(Excess Solute in Each Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Allow Solids to Settle

Withdraw and Filter Aliquot of Supernatant

Weigh Filtered Aliquot

Evaporate Solvent

Weigh Dried Solute

Calculate Solubility
(e.g., g/100mL)

Repeat for Each Solvent

Click to download full resolution via product page

Solubility Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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